Cas no 30435-26-8 ((1S,14S,15E)-15-Ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one)

(1S,14S,15E)-15-Ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one structure

30435-26-8 structure

Product Name:(1S,14S,15E)-15-Ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one

CAS No:30435-26-8

MF:C₂₁H₂₆N₂O₃

MW:354.442745685577

CID:315654

PubChem ID:73657309

Update Time:2025-04-19

(1S,14S,15E)-15-Ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one Chemical and Physical Properties

Names and Identifiers

- Vobasan-3-one,17-hydroxy-10-methoxy-, (16R)- (9CI)
- Pelirine
- 10-Methoxyepiaffinine
- 2,6-Methano-8H-azecino[5,4-b]indole, vobasan-3-one deriv.
- Pelirine(6CI,8CI)
- [ "10-Methoxyepiaffinine" ]
- (1S,14S,15E)-15-Ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.03,11
- 15-ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one
- (1R,14R,15E)-15-ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.0^{3,11.0^{4,9]octadeca-3(11),4(9),5,7-tetraen-12-one
- 30435-26-8
- (15Z)-15-ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.0(3),(1)(1).0?,?]octadeca-3(11),4,6,8-tetraen-12-one
- (1S,14S,15E)-15-Ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one
- Inchi： 1S/C21H26N2O3/c1-4-12-10-23(2)19-8-16-15-7-13(26-3)5-6-18(15)22-21(16)20(25)9-14(12)17(19)11-24/h4-7,14,17,19,22,24H,8-11H2,1-3H3
- InChI Key： MFJKLERWGHCFMH-UHFFFAOYSA-N
- SMILES： OCC1C2CC(C3=C(C4C=C(C=CC=4N3)OC)CC1N(C)CC2=CC)=O

Computed Properties

Exact Mass: 354.19400
Monoisotopic Mass: 354.19434270g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 578
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Topological Polar Surface Area: 65.6
XLogP3: 2.1

Experimental Properties

Color/Form: Powder
Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 130-131 ºC (water methanol )
Solubility: Very slightly soluble (0.46 g/l) (25 º C),
PSA: 65.56000
LogP: 2.72830

(1S,14S,15E)-15-Ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one Security Information

Storage Condition：Store at room temperature, 2-8 ℃ is better

(1S,14S,15E)-15-Ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one Pricemore >>

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